Cas no 1251592-64-9 (2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251592-64-9
• MF: C₁₇H₁₇FN₄O₃S
• MW: 376.405285596848
• CID: 6130236
• PubChem ID: 49665943
• Update Time: 2025-06-30

2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-(4-fluorobenzyl)-6-(pyrrolidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 1251592-64-9
• 2-(4-fluorobenzyl)-6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 2-[(4-fluorophenyl)methyl]-6-(pyrrolidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-[(4-fluorophenyl)methyl]-6-pyrrolidin-1-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• F3406-8323
• AKOS021976278

• Inchi： 1S/C17H17FN4O3S/c18-14-5-3-13(4-6-14)11-22-17(23)21-12-15(7-8-16(21)19-22)26(24,25)20-9-1-2-10-20/h3-8,12H,1-2,9-11H2
• InChI Key： STGGAGRAEAZDDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=CC(=CC=3)F)C(N2C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 376.10053975g/mol
• Monoisotopic Mass: 376.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one (CAS No. 1251592-64-9)

2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one (CAS No. 1251592-64-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridine derivatives and has been extensively studied for its pharmacological properties.

The molecular structure of 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one is characterized by a triazolopyridine core functionalized with a fluorophenylmethyl group and a pyrrolidine sulfonyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against protein kinases involved in cancer progression. The selective inhibition of these kinases can lead to reduced tumor growth and metastasis, making it a valuable lead compound for anticancer drug development.

In addition to its anticancer properties, 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one has also shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California revealed that this compound can effectively modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one has been extensively evaluated in preclinical models. Data from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 2-(4-fluorophenyl)methyl-6-(pyrrolidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one (CAS No. 1251592-64-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.